ent-15-Oxo-kaur-16-en-19-oic acid
Overview
Description
Scientific Research Applications
Cytotoxic and Apoptosis-Inducing Effects
- Application : ent-15-Oxo-kaur-16-en-19-oic acid demonstrates cytotoxicity and proapoptotic effects on cancer cells, particularly in human prostate carcinoma epithelial cell line PC-3. It induces changes in protein expression associated with apoptosis and cell viability, making it a potential compound for chemopreventive strategies (Ruiz et al., 2008).
Antiproliferative Activity
- Application : This compound shows significant antiproliferative activity against several human tumor cells, including breast and pulmonary adenocarcinoma cells. Its effectiveness, in some cases, surpasses that of traditional anti-cancer agents (Soh et al., 2021).
Biotransformation Studies
- Application : Biotransformation of ent-kaur-16-en-19-oic acid with fungi like Absidia blakesleeana and Rhizopus oligosporus has been studied. This research helps understand the structural changes and potential new biological activities of its derivatives (Taveepanich et al., 2010).
Potential Anti-HIV Activity
- Application : ent-15-Oxo-kaur-16-en-19-oic acid, along with other similar compounds, shows potential anti-HIV-1 activity. This discovery opens doors to new treatments for HIV (Saepou et al., 2010).
Neuroprotective Effects in Alzheimer’s Disease
- Application : A derivative of this compound, ent-Kaur-15-en-17-al-18-oic acid, exhibits neuroprotective effects against oxidative stress-induced apoptosis in Alzheimer’s disease models. This highlights its potential therapeutic value in neurodegenerative diseases (Zhang et al., 2019).
Antimalarial Activity
- Application : Studies have shown that ent-15-Oxo-kaur-16-en-19-oic acid exhibits antimalarial activity. This suggests its potential as a treatment for malaria (Villasmil et al., 2017).
properties
CAS RN |
6620-00-4 |
|---|---|
Product Name |
ent-15-Oxo-kaur-16-en-19-oic acid |
Molecular Formula |
C20H28O3 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(1R,4S,5R,9S,10S,13R)-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
InChI |
InChI=1S/C20H28O3/c1-12-13-5-6-15-18(2)8-4-9-19(3,17(22)23)14(18)7-10-20(15,11-13)16(12)21/h13-15H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,18-,19-,20-/m1/s1 |
InChI Key |
WQBNGXOJBVBQKP-SUIOEDAWSA-N |
Isomeric SMILES |
C[C@@]12CCC[C@@]([C@H]1CC[C@]34[C@H]2CC[C@H](C3)C(=C)C4=O)(C)C(=O)O |
SMILES |
CC12CCCC(C1CCC34C2CCC(C3)C(=C)C4=O)(C)C(=O)O |
Canonical SMILES |
CC12CCCC(C1CCC34C2CCC(C3)C(=C)C4=O)(C)C(=O)O |
synonyms |
ent-15-oxo-kaur-16-en-19-oic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(3-Methoxyphenyl)ethyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid](/img/structure/B1200911.png)
